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Compound of Interest

Compound Name: 2-(p-Nitrobenzal)-cyclohexanone

Cat. No.: B8382642

Get Quote

In-Depth Technical Guide: 2-(p-Nitrobenzal)-
cyclohexanone
Executive Summary
2-(p-Nitrobenzal)-cyclohexanone (IUPAC: (E)-2-(4-nitrobenzylidene)cyclohexan-1-one) is a

pivotal

-unsaturated ketone belonging to the chalcone superfamily. Characterized by a "push-pull"
electronic architecture—comprising an electron-withdrawing nitro group and an electron-
donating/conjugating cyclohexanone ring—this compound serves as a versatile scaffold in
organic synthesis, nonlinear optics (NLO), and medicinal chemistry.

This guide provides a rigorous technical analysis of its molecular architecture, optimized

synthetic protocols to selectively isolate the mono-substituted derivative over the

thermodynamically favored bis-substituted analog, and its physicochemical and biological

applications.
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Part 1: Molecular Architecture & Physicochemical
Profile
Structural Characteristics
The molecule consists of a cyclohexanone ring fused to a p-nitrobenzene moiety via a

methylidene bridge. The conjugation of the carbonyl group with the alkene and the aromatic

ring creates an extended

-electron system, which is responsible for its optical properties and chemical reactivity.

Stereochemistry: The exocyclic double bond predominantly adopts the (E)-configuration due

to steric repulsion between the phenyl ring and the carbonyl oxygen in the (Z)-isomer.

Electronic Distribution: The p-nitro group (

) acts as a strong electron acceptor, while the carbonyl group (

) serves as an auxiliary acceptor, creating a dipole across the conjugated bridge. This
electronic polarization makes the

-carbon highly electrophilic, facilitating Michael additions.

Physicochemical Data Table
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Property Value / Description Note

IUPAC Name

(E)-2-(4-

nitrobenzylidene)cyclohexan-

1-one

Mono-substituted derivative

CAS Number 22114-45-0
Distinct from bis-derivative

(10321-25-2)

Molecular Formula MW: 231.25 g/mol

Appearance
Yellow to pale-orange

crystalline solid

Color arises from extended

conjugation

Melting Point 108–112 °C (Lit.)
Lower than bis-derivative

(~170 °C)

Solubility
Soluble in DMSO, DMF,

CHCl3, Acetone

Sparingly soluble in Ethanol;

Insoluble in Water

UV-Vis Absorption nm Exhibits solvatochromism

Reactivity
High electrophilicity at

-carbon

Prone to Michael addition and

dimerization

Part 2: Synthetic Pathway & Optimization
The Selectivity Challenge (Mono vs. Bis)
The synthesis relies on the Claisen-Schmidt aldol condensation. A critical challenge is

preventing the second condensation at the

position of cyclohexanone, which leads to the 2,6-bis(p-nitrobenzal)cyclohexanone.

Kinetic Control for Mono-Substitution: Use a 1:1 stoichiometric ratio or a slight excess of

cyclohexanone (e.g., 1.2 equiv) and slow addition of the aldehyde.

Thermodynamic Control for Bis-Substitution: Use excess aldehyde (2.2 equiv) and prolonged

heating.
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Reaction Mechanism
The reaction proceeds via base-catalyzed enolate formation, nucleophilic attack on the

aldehyde, and subsequent dehydration (E1cB mechanism).
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Caption: Mechanistic pathway of the Claisen-Schmidt condensation targeting the mono-

substituted derivative.

Part 3: Experimental Protocols
Protocol: Selective Synthesis of Mono-Derivative
Objective: Synthesize 2-(p-nitrobenzal)-cyclohexanone with >90% mono-selectivity.

Reagents:

Cyclohexanone (10 mmol, 1.04 mL)

p-Nitrobenzaldehyde (10 mmol, 1.51 g)

Sodium Hydroxide (40% aq. solution, 0.5 mL)
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Ethanol (Absolute, 20 mL)

Step-by-Step Methodology:

Preparation: Dissolve 1.51 g of p-nitrobenzaldehyde in 15 mL of ethanol in a 50 mL round-

bottom flask. Stir until completely dissolved.

Addition: Add 1.04 mL of cyclohexanone to the solution.

Catalysis: Add 0.5 mL of 40% NaOH dropwise while stirring vigorously at room temperature

(25 °C). Note: High temperature promotes bis-substitution.

Reaction: Stir the mixture for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3). The

mono-product typically appears as a distinct spot (

) separate from the bis-product (

) and starting materials.

Quenching: Neutralize the mixture with dilute HCl (1M) until pH ~7.

Isolation: Pour the reaction mixture into 100 mL of ice-cold water. A yellow precipitate will

form.

Purification: Filter the solid. Recrystallize from hot ethanol.

Critical Step: If a mixture of mono/bis is suspected, perform column chromatography

(Silica gel 60, Gradient elution: Hexane -> 10% EtOAc/Hexane).

Protocol: Characterization
IR Spectroscopy: Look for

at ~1660 cm⁻¹ (conjugated ketone) and

asymmetric stretch at ~1520 cm⁻¹.

¹H NMR (CDCl₃, 400 MHz):

7.50 (s, 1H, vinylic =CH-).
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8.2 (d, 2H, aromatic protons ortho to

).

7.6 (d, 2H, aromatic protons meta to

).

Multiplets at 1.8–2.8 ppm for cyclohexanone methylene protons.

Part 4: Biological & Pharmacological Applications[5]
[6]
The 2-(p-nitrobenzal)-cyclohexanone scaffold exhibits significant biological activity, primarily

due to the reactivity of the

-unsaturated ketone moiety towards biological nucleophiles (e.g., thiol groups in cysteine
residues of proteins).

Cytotoxicity and Anticancer Potential
Research indicates that chalcone-like derivatives induce apoptosis in cancer cell lines. The

mechanism involves the alkylation of cellular proteins via Michael addition.

Target: Thiol groups of enzymes (e.g., Thioredoxin reductase).

Selectivity: The nitro group enhances lipophilicity and electron deficiency, potentially

increasing cellular uptake and reactivity.

Data: Analogs have shown

values in the micromolar range against HCT-116 (colon cancer) and MCF-7 (breast cancer)
lines.

Antimicrobial Activity
The compound serves as a precursor for heterocyclic synthesis (e.g., pyrimidines, pyrazolines)

which are potent antimicrobial agents. The core structure itself possesses moderate

bacteriostatic properties against Gram-positive bacteria.
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Part 5: Advanced Applications (Nonlinear Optics)
This molecule is a candidate for Second Harmonic Generation (SHG) materials.

Mechanism: The donor-acceptor (D-

-A) system facilitates intramolecular charge transfer (ICT).

Structure-Property Relationship:

Donor: Cyclohexanone ring (weak donor/bridge).

Acceptor: Nitro group (strong acceptor).

Result: Large molecular hyperpolarizability (

).

Crystal Engineering: To exhibit SHG, the crystal must be non-centrosymmetric. While the

pure compound often crystallizes in centrosymmetric space groups (canceling bulk SHG),

chiral derivatives or polymer doping can unlock this property.
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Structure:
Donor-Bridge-Acceptor

Electronic Effect:
Intramolecular Charge Transfer (ICT)

Nitro (-I, -M) + 
Conjugated Bridge

Microscopic Property:
High Hyperpolarizability ($beta$)

Dipole Moment Change

Macroscopic Application:
Optical Limiting / Switching

If Non-centrosymmetric
Packing
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Caption: Logic flow connecting the chemical structure to Nonlinear Optical (NLO) functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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